4-(4-Benzo[b]thiophen-4-yl-piperazin-1-yl)butan-1-ol 4-(4-Benzo[b]thiophen-4-yl-piperazin-1-yl)butan-1-ol
Brand Name: Vulcanchem
CAS No.: 913614-15-0
VCID: VC3396421
InChI: InChI=1S/C16H22N2OS/c19-12-2-1-7-17-8-10-18(11-9-17)15-4-3-5-16-14(15)6-13-20-16/h3-6,13,19H,1-2,7-12H2
SMILES: C1CN(CCN1CCCCO)C2=C3C=CSC3=CC=C2
Molecular Formula: C16H22N2OS
Molecular Weight: 290.4 g/mol

4-(4-Benzo[b]thiophen-4-yl-piperazin-1-yl)butan-1-ol

CAS No.: 913614-15-0

Cat. No.: VC3396421

Molecular Formula: C16H22N2OS

Molecular Weight: 290.4 g/mol

* For research use only. Not for human or veterinary use.

4-(4-Benzo[b]thiophen-4-yl-piperazin-1-yl)butan-1-ol - 913614-15-0

Specification

CAS No. 913614-15-0
Molecular Formula C16H22N2OS
Molecular Weight 290.4 g/mol
IUPAC Name 4-[4-(1-benzothiophen-4-yl)piperazin-1-yl]butan-1-ol
Standard InChI InChI=1S/C16H22N2OS/c19-12-2-1-7-17-8-10-18(11-9-17)15-4-3-5-16-14(15)6-13-20-16/h3-6,13,19H,1-2,7-12H2
Standard InChI Key PHIXUCQCQUCNGS-UHFFFAOYSA-N
SMILES C1CN(CCN1CCCCO)C2=C3C=CSC3=CC=C2
Canonical SMILES C1CN(CCN1CCCCO)C2=C3C=CSC3=CC=C2

Introduction

4-(4-Benzo[b]thiophen-4-yl-piperazin-1-yl)butan-1-ol is a complex organic compound with the CAS number 913614-15-0. It is characterized by its molecular formula C16H22N2OS and a molecular weight of 290.42 g/mol . This compound is of interest in various chemical and pharmaceutical applications due to its structural components, which include a benzo[b]thiophene ring and a piperazine moiety.

Synthesis

The synthesis of 4-(4-Benzo[b]thiophen-4-yl-piperazin-1-yl)butan-1-ol involves several steps, starting with the preparation of a precursor compound, typically a butyl ester derivative of the piperazine. The synthesis can be summarized as follows:

  • Starting Material: Butyl A-(4-benzo[b]thiophen-4-yl-piperazin-1-yl) acetate.

  • Reaction Conditions: Potassium carbonate is added to a solution of the starting material in methanol, followed by stirring at room temperature for 2 hours.

  • Workup: Water is added, and the mixture is extracted with methylene chloride. The organic phase is dried over magnesium sulfate and concentrated under reduced pressure.

  • Purification: The residue is purified by silica gel column chromatography using a gradient of n-hexane and ethyl acetate .

Biological and Pharmacological Significance

While specific biological activities of 4-(4-Benzo[b]thiophen-4-yl-piperazin-1-yl)butan-1-ol are not extensively documented, compounds with similar structures, such as those containing benzo[b]thiophene and piperazine moieties, have been explored for their potential in various therapeutic areas. For instance, related compounds have been investigated for their roles in neurological disorders due to their ability to interact with neurotransmitter systems.

Related Compounds and Applications

  • 1-(Benzo[b]thiophen-4-yl)piperazine: This compound, with a molecular weight of 218.32 g/mol, serves as a precursor or intermediate in the synthesis of more complex molecules .

  • 7-[4-(4-Benzo[b]thiophen-4-yl-piperazin-1-yl)butoxy]-3,4-dihydro-1H-quinolin-2-one: This compound, known as brexpiprazole, is used in psychiatric treatments and demonstrates the potential of benzo[b]thiophene-piperazine derivatives in pharmaceutical applications .

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